Cas no 1361823-29-1 (3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide
• CAS No: 1361823-29-1
• MF: C₇H₇F₂N₃O₅S
• MW: 283.20938706398
• CID: 4928073
• Update Time: 2025-08-05

3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide

• Inchi： 1S/C7H7F2N3O5S/c1-17-3-2-11-7(18(10,15)16)4(6(8)9)5(3)12(13)14/h2,6H,1H3,(H2,10,15,16)
• InChI Key： NTRGBOHEGUVYML-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(C(=CN=1)OC)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 0.2
• Topological Polar Surface Area: 137

Additional information on 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide

Introduction to 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide (CAS No. 1361823-29-1)

3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. The compound, identified by its CAS number 1361823-29-1, belongs to a class of heterocyclic sulfonamides that are widely explored for their pharmacological properties. The presence of multiple functional groups, including a difluoromethyl substituent, a methoxy group, a nitro group, and a sulfonamide moiety, contributes to its complex reactivity and biological profile.

The structural configuration of 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide positions it as a promising candidate for further investigation in drug discovery. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into pharmaceutical molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This substitution pattern has been successfully utilized in various therapeutic areas, including oncology and anti-inflammatory treatments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide with biological targets with greater precision. Studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. The nitro group in the pyridine ring can undergo reduction to form an amine, which may facilitate interactions with nucleophilic residues in protein targets.

The methoxy group at the 5-position of the pyridine ring introduces another layer of functionality that can influence the compound's solubility, lipophilicity, and overall bioavailability. Additionally, the sulfonamide moiety at the 2-position is a well-known pharmacophore that enhances binding interactions through hydrogen bonding and ionic interactions. These structural elements collectively contribute to the compound's potential as a lead molecule for further derivatization and optimization.

In the context of modern drug development, sulfonamides have been extensively studied for their broad spectrum of biological activities. They serve as key intermediates in the synthesis of antibiotics, antivirals, and anti-inflammatory agents. The unique combination of functional groups in 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide makes it an attractive scaffold for designing novel therapeutic agents. Researchers are particularly interested in exploring its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways.

Experimental investigations have begun to unravel the pharmacological profile of this compound. Preliminary assays indicate that it may possess modest activity against certain cancer cell lines, suggesting its potential utility in oncology research. Furthermore, its interaction with bacterial enzymes has been examined, revealing possible applications in antimicrobial therapy. The sulfonamide derivative's ability to modulate enzyme activity at submicromolar concentrations underscores its significance as a pharmacological probe.

The synthesis of 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have been employed to construct the desired framework efficiently. These approaches not only enhance synthetic efficiency but also allow for rapid diversification of the molecular structure.

The growing interest in fluorinated compounds has driven significant research into understanding their impact on drug design. The difluoromethyl group is known to improve drug-like properties by increasing metabolic stability and reducing susceptibility to enzymatic degradation. In 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide, this group is strategically positioned to interact with biological targets while maintaining favorable pharmacokinetic characteristics. Such structural features are often prioritized in lead optimization programs aimed at developing next-generation therapeutics.

As computational tools continue to evolve, virtual screening methods are being increasingly utilized to identify promising candidates like 3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide for further experimental validation. These high-throughput virtual screening techniques allow researchers to assess thousands of compounds rapidly, narrowing down the most viable candidates based on predicted binding affinities and physicochemical properties. This approach accelerates the drug discovery process by integrating computational modeling with experimental data.

The sulfonamide scaffold has proven particularly valuable in developing kinase inhibitors, which are critical targets in treating various cancers and inflammatory diseases. The combination of electron-withdrawing groups such as the nitro group and electron-donating groups like the methoxy group enhances the compound's ability to interact with hinge regions of kinases. Such interactions are essential for modulating kinase activity and downstream signaling pathways involved in disease progression.

In conclusion,3-(Difluoromethyl)-5-methoxy-4-nitropyridine-2-sulfonamide (CAS No. 1361823-29-1) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a versatile scaffold for further exploration in drug discovery programs targeting cancer, inflammation, and other diseases. As research progresses，this compound will likely continue to attract interest from academic institutions，biotechnology companies，and pharmaceutical firms seeking innovative solutions for unmet medical needs.